Cas no 2567495-39-8 (7,10-Dioxa-2-thiadispiro[2.2.46.23]dodecane)

• Product Name: 7,10-Dioxa-2-thiadispiro[2.2.46.23]dodecane
• CAS No: 2567495-39-8
• MF: C₉H₁₄O₂S
• MW: 186.271261692047
• CID: 6500271
• PubChem ID: 155820374
• Update Time: 2025-10-29

7,10-Dioxa-2-thiadispiro[2.2.46.23]dodecane Chemical and Physical Properties

Names and Identifiers

• 7,10-dioxa-1-thiadispiro[2.2.4^{6}.2^{3}]dodecane
• 2567495-39-8
• 7,10-Dioxa-2-thiadispiro[2.2.46.23]dodecane
• EN300-27696079

• Inchi： 1S/C9H14O2S/c1-3-9(10-5-6-11-9)4-2-8(1)7-12-8/h1-7H2
• InChI Key： HMDITGCMCMHIAW-UHFFFAOYSA-N
• SMILES： S1CC21CCC1(CC2)OCCO1

Computed Properties

• Exact Mass: 186.07145086g/mol
• Monoisotopic Mass: 186.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 7,10-Dioxa-2-thiadispiro[2.2.46.23]dodecane

Introduction to 7,10-Dioxa-2-thiadispiro[2.2.46.23]dodecane (CAS No. 2567495-39-8)

7,10-Dioxa-2-thiadispiro[2.2.46.23]dodecane, with the CAS number 2567495-39-8, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its distinctive structural features and potential applications. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of a central spiro atom connecting two or more rings. The presence of oxygen and sulfur atoms in the structure further adds to its complexity and versatility.

The molecular formula of 7,10-Dioxa-2-thiadispiro[2.2.46.23]dodecane is C₁₂H₁₈O₄S, and its molecular weight is approximately 258.33 g/mol. The compound's structure consists of a central sulfur atom connected to two spiro rings, each containing an oxygen atom, forming a highly symmetric and stable framework. This unique architecture provides a foundation for exploring its potential in various chemical and biological applications.

In recent years, the study of spirocyclic compounds has gained momentum due to their diverse biological activities and potential therapeutic applications. 7,10-Dioxa-2-thiadispiro[2.2.46.23]dodecane has been investigated for its potential as a scaffold for drug discovery, particularly in the development of novel antibiotics and antiviral agents. The presence of multiple heteroatoms (oxygen and sulfur) in the structure allows for a wide range of functional group modifications, making it an attractive candidate for medicinal chemistry research.

One of the key areas of research involving 7,10-Dioxa-2-thiadispiro[2.2.46.23]dodecane is its potential as an antimicrobial agent. Studies have shown that compounds with similar spirocyclic structures exhibit significant activity against various bacterial strains, including multidrug-resistant pathogens. The unique arrangement of heteroatoms in the structure may contribute to its ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways, thereby inhibiting bacterial growth.

Beyond antimicrobial applications, 7,10-Dioxa-2-thiadispiro[2.2.46.23]dodecane has also been explored for its antiviral properties. Recent research has demonstrated that certain derivatives of this compound show promise in inhibiting viral replication, particularly in the context of RNA viruses such as influenza and coronaviruses. The ability to modulate viral enzymes or interfere with viral entry into host cells makes it a valuable lead compound for further development.

In addition to its biological activities, the synthetic accessibility of 7,10-Dioxa-2-thiadispiro[2.2.46.23]dodecane is another factor that contributes to its appeal in medicinal chemistry research. Several synthetic routes have been developed to access this compound, including ring-closing metathesis (RCM) and intramolecular cyclization reactions. These methods allow for efficient synthesis with high yields and purity, facilitating large-scale production for preclinical and clinical studies.

The structural stability and functional group diversity of 7,10-Dioxa-2-thiadispiro[2.2.46.23]dodecane also make it an excellent candidate for combinatorial chemistry approaches. By systematically varying substituents on the spiro rings or introducing additional functional groups, researchers can generate a library of derivatives with diverse chemical properties and biological activities. This combinatorial approach can accelerate the discovery of lead compounds with optimized pharmacological profiles.

In conclusion, 7,10-Dioxa-2-thiadispiro[2.2.46.23]dodecane (CAS No. 2567495-39-8) represents a promising compound with significant potential in various areas of chemical and biological research. Its unique structural features, synthetic accessibility, and diverse biological activities make it an attractive target for further investigation and development as a therapeutic agent or as a scaffold for drug discovery.